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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Methoxy-4-propylbenzene, also known as 4-propylanisole or dihydroanethole.
It is an aromatic ether with applications in the flavor and fragrance industry and serves as a
versatile precursor in organic synthesis. This document details experimental protocols for the
determination of its key properties, methods for its synthesis, and an analysis of its chemical
reactivity. Spectroscopic data are presented with interpretations to aid in the identification and
characterization of this compound.

Chemical and Physical Properties

1-Methoxy-4-propylbenzene is a colorless liquid with a characteristic sweet, anise-like odor.
[1] It belongs to the class of organic compounds known as phenylpropanes, which contain a
phenylpropane moiety.[2]

Identification
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Identifier Value
IUPAC Name 1-methoxy-4-propylbenzene
4-propylanisole, p-propylanisole,
Synonyms )
dihydroanethole
CAS Number 104-45-0[3]
Molecular Formula C10H140]3]
Molecular Weight 150.22 g/mol [3]
inChi InChl=1S/C10H140/c1-3-4-9-5-7-10(11-2)8-6-
n
9/h5-8H,3-4H2,1-2H3[3]
InChl Key KBHWKXNXTURZCD-UHFFFAQOY SA-N[3]
SMILES CCCcC1=CcC=C(C=C1)0C

Physical Properties

A summary of the key physical properties of 1-Methoxy-4-propylbenzene is provided in the

table below.
Property Value
Melting Point -20 °C (estimated)
Boiling Point 215 °C[1]
Density 0.941 g/mL at 25 °CJ[1]

Refractive Index (n2°/D)

1.504[1]

Flash Point 87 °C (189 °F)
- Very slightly soluble in water, soluble in alcohol
Solubility ]
and oils.[1]
logP 3.66[1]
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Experimental Protocols

This section provides detailed methodologies for the determination of the key physical
properties of 1-Methoxy-4-propylbenzene.

Determination of Boiling Point

The boiling point can be determined using a Thiele tube apparatus.

Procedure:

A small amount of 1-Methoxy-4-propylbenzene is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

e The apparatus is heated slowly and uniformly.

e The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is recorded as the boiling point.

Determination of Density

The density can be determined using a pycnometer or a graduated cylinder and a balance.

Procedure (using a graduated cylinder):

An empty, dry 10 mL graduated cylinder is weighed on an analytical balance.

Exactly 10 mL of 1-Methoxy-4-propylbenzene is added to the graduated cylinder.

The graduated cylinder containing the liquid is reweighed.

The density is calculated by dividing the mass of the liquid by its volume (10 mL).

Determination of Refractive Index
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The refractive index is measured using an Abbe refractometer.
Procedure:

o The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

o Afew drops of 1-Methoxy-4-propylbenzene are placed on the prism.
e The prism is closed, and the light source is adjusted to illuminate the field of view.

e The adjustment knob is turned until the dividing line between the light and dark fields is
sharp and centered on the crosshairs.

e The refractive index is read from the scale. The temperature should be recorded as the
refractive index is temperature-dependent.

Synthesis of 1-Methoxy-4-propylbenzene

1-Methoxy-4-propylbenzene can be synthesized through several methods, including Friedel-
Crafts acylation followed by reduction, and Williamson ether synthesis.

Friedel-Crafts Acylation of Anisole followed by
Clemmensen Reduction

This two-step synthesis first introduces an acyl group to the anisole ring, which is then reduced
to a propyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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